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Compound of Interest

Compound Name: 2,3-Dimethoxybenzonitrile
CAS No.: 5653-62-3
Cat. No.: B1346029
Get Quote
. J

Foundational Physicochemical Properties: The
Empirical Baseline

The initial characterization of any compound begins with its fundamental physical properties.
These values, determined experimentally, serve as the primary identifiers and indicators of
purity. For 2,3-Dimethoxybenzonitrile, these properties are well-documented and provide a

crucial benchmark for comparison with theoretical predictions.

Table 1: Experimental Physicochemical Properties of 2,3-Dimethoxybenzonitrile
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Property Experimental Value Source(s)
CAS Number 5653-62-3 [1][2][3]
Molecular Formula CoHoNO2 [1][2]
Molecular Weight 163.17 g/mol [3]

White to light yellow crystal
Appearance _ [31[4]
powder/solid

Melting Point 43-46 °C or 68-70 °C [3]
Boiling Point 290.25 °C (rough estimate)
Solubility Soluble in methanol [5]

Note on Melting Point: Discrepancies in reported melting points (e.g., 43-46°C vs. 68-70°C) are
common in chemical literature and can arise from differences in sample purity, crystalline form
(polymorphism), or measurement technique.[3][6] This highlights the importance of using highly
purified samples for characterization.

Experimental Deep Dive: Spectroscopic &
Chromatographic Analysis

Spectroscopic techniques provide unambiguous structural confirmation by probing the
interaction of the molecule with electromagnetic radiation. Each method offers a unique piece
of the structural puzzle.

Experimental Workflow

The following workflow represents a standard, self-validating system for the comprehensive
characterization of a small organic molecule like 2,3-Dimethoxybenzonitrile. The integration
of multiple, orthogonal techniques ensures a high degree of confidence in the final structural
assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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